![molecular formula C18H17FN2O3 B2804646 (Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide CAS No. 1356817-19-0](/img/structure/B2804646.png)
(Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide
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Description
(Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide is a useful research compound. Its molecular formula is C18H17FN2O3 and its molecular weight is 328.343. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- A related compound, Ethyl (2Z)-3-(4-chlorophenyl)-2-cyano-3-(methoxyamino)prop-2-enoate, demonstrates a process of synthesis and characterization, including crystallization, spectrometric identifications, and analysis of enamine tautomerism (Johnson et al., 2006).
One-Pot Synthesis Techniques
- Research on fluoro-substituted 3-cyano-2-methyl-benzo[b]furans and ethyl 2-methyl-benzo[b]furan-3-carboxylates explores the one-pot synthesis approach, potentially applicable to compounds like (Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide (Ramarao et al., 2004).
Cyclization and Internal Rearrangement Reactions
- Studies have shown that certain fluoro-substituted phosphoranes undergo microwave-assisted tandem intramolecular Wittig and Claisen rearrangement and internal cyclization reactions, which is relevant for understanding the behavior of similar fluorine-containing compounds (Rao et al., 2007).
Nitrile and Non-nitrile Product Synthesis
- Research into the reaction of similar 2-cyano-3-(x-nitrophenyl)prop-2-enamides with methyl 3-oxobutanoate provides insights into the synthesis of various nitrile and non-nitrile pyridine products, which may be applicable to the compound (O'callaghan et al., 1999).
Fluorine Containing Compound Synthesis via Microwave Irradiation
- The use of microwave irradiation in synthesizing fluoro-substituted benzo[b]furan-3-carbonitriles provides a potential methodology for synthesizing and studying compounds like this compound (Rao et al., 2005).
Potential Pharmaceutical Applications
- The synthesis and evaluation of fluorine-containing ligands for imaging purposes, as in the case of [18F]1 for PET imaging of the colony-stimulating factor 1 receptor, demonstrate a potential pharmaceutical application for fluorine-containing compounds like the one (Lee et al., 2022).
properties
IUPAC Name |
(Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN2O3/c1-12(2)24-17-6-5-13(8-16(17)19)11-21-18(22)14(10-20)9-15-4-3-7-23-15/h3-9,12H,11H2,1-2H3,(H,21,22)/b14-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUPMEGBGKPWNHL-ZROIWOOFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C=C1)CNC(=O)C(=CC2=CC=CO2)C#N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)OC1=C(C=C(C=C1)CNC(=O)/C(=C\C2=CC=CO2)/C#N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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